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Compound of Interest

Compound Name: Fmoc-Cys(Trt)-OH-d2

Cat. No.: B12420265 Get Quote

Essential Safety and Handling Guide for Fmoc-
Cys(Trt)-OH-d2
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical reagents. This guide provides

immediate, essential safety and logistical information for the handling and disposal of Fmoc-
Cys(Trt)-OH-d2, a deuterated N-terminal protected cysteine derivative used in peptide

synthesis. Adherence to these protocols is crucial for maintaining a safe research environment

and ensuring the integrity of experimental outcomes.

While a specific Safety Data Sheet (SDS) for the deuterated form is not readily available, the

safety profile is expected to be comparable to the non-deuterated Fmoc-Cys(Trt)-OH.

According to available safety data, Fmoc-Cys(Trt)-OH is not classified as a hazardous

substance or mixture under the Globally Harmonized System (GHS) and the OSHA Hazard

Communication Standard.[1] However, as with any chemical of unfully characterized

toxicological properties, it is crucial to handle it with care to minimize exposure.[2]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to ensure personal safety when handling Fmoc-Cys(Trt)-
OH-d2. The following table summarizes the recommended equipment.
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PPE Category Item Specification

Eye Protection Safety Glasses Must have side shields.[2][3]

Safety Goggles
Recommended when there is

a risk of splashing.[2]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended. Inspect for

tears before use and dispose

of contaminated gloves

properly.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin.

Respiratory Protection Dust Mask/Respirator

Recommended when handling

the powder outside of a

chemical fume hood to prevent

inhalation of dust.

Health and Hazard Information
Based on data for similar compounds, potential health effects may include:

Inhalation: May cause respiratory tract irritation. If inhaled, move the individual to fresh air.

Seek medical attention if breathing becomes difficult.

Skin Contact: May cause skin irritation. In case of contact, wash the affected area with soap

and plenty of water.

Eye Contact: May cause eye irritation. If contact occurs, flush eyes with water as a

precaution.

Ingestion: May be harmful if swallowed. Rinse the mouth with water and seek medical

advice.
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A systematic approach to handling Fmoc-Cys(Trt)-OH-d2 from receipt to use is critical for

safety and maintaining chemical purity.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage.

Storage: Store the container in a cool, dry, and well-ventilated place, typically between 2-

8°C. Keep the container tightly sealed to prevent moisture absorption. Store away from

strong oxidizing agents.

Preparation for Use: Before opening, allow the container to warm to room temperature to

prevent condensation.

Experimental Workflow
The following workflow outlines the key steps for safely handling Fmoc-Cys(Trt)-OH-d2 during

experimental procedures, such as weighing and solution preparation, which are common in

solid-phase peptide synthesis (SPPS).
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Don Appropriate PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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